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Compound of Interest

Compound Name: Desyl chloride

Cat. No.: B177067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desyl chloride (2-chloro-2-phenylacetophenone) is a versatile bifunctional reagent widely

employed in organic synthesis. Its structure, featuring an α-haloketone moiety, makes it a

valuable precursor for the synthesis of a variety of heterocyclic compounds, which are

significant scaffolds in medicinal chemistry and drug development. This document provides

detailed guidelines for the safe handling, storage, and use of Desyl chloride powder, along

with a representative experimental protocol for its application in heterocyclic synthesis.
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Property Value Reference

Chemical Name
2-Chloro-2-

phenylacetophenone
[1]

Synonyms
α-Chlorodeoxybenzoin, 2-

Chloro-1,2-diphenylethanone
[1]

CAS Number 447-31-4 [1]

Molecular Formula C₁₄H₁₁ClO [1]

Molecular Weight 230.69 g/mol [1]

Appearance
White to light cream or light

green solid/powder
[1][2]

Melting Point 65 - 69 °C (149 - 156.2 °F) [2]

Stability

Stable under normal

conditions. Decomposes and

turns brown in sunlight.

[2][3]

Safety, Handling, and Storage Procedures
Hazard Identification
Desyl chloride is classified as a hazardous substance and should be handled with care.[4]

Hazard Class Category

Acute Dermal Toxicity 4

Acute Inhalation Toxicity (Dusts and Mists) 4

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

Specific Target Organ Toxicity (Single Exposure) 3

Hazard Statements:
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H312: Harmful in contact with skin.[2]

H332: Harmful if inhaled.[2]

H314: Causes severe skin burns and eye damage.[5]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Desyl chloride powder.

Protection Type Specifications

Eye/Face
Chemical safety goggles or a face shield

(European Standard EN166).[4]

Skin

Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing to prevent skin exposure.

[4]

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator with a particulate filter

(conforming to EN 143) should be used if

exposure limits are exceeded or if irritation is

experienced.[4] Work should be conducted in a

well-ventilated area or a chemical fume hood.[6]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[4] Minimize

dust generation and accumulation.[6] Wash hands thoroughly after handling.[6]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4] Store

away from incompatible materials such as strong oxidizing agents.[4] Protect from direct

sunlight as it is light-sensitive.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical attention.[4]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get immediate medical attention.[4]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get immediate medical

attention.[4]

Accidental Release Measures
Ensure adequate ventilation and wear appropriate personal protective equipment.[4] Sweep up

the spilled solid and shovel it into a suitable container for disposal.[4] Avoid generating dust.[6]

Experimental Protocols
Desyl chloride is a valuable starting material for the synthesis of various heterocyclic

compounds. Below is a representative protocol for the synthesis of a substituted imidazole, a

common scaffold in medicinal chemistry.

Synthesis of 2,4,5-Triphenyl-1H-imidazole from Desyl
Chloride
This protocol describes the synthesis of 2,4,5-triphenyl-1H-imidazole (lophine) from Desyl
chloride and benzamidine hydrochloride.

Materials:
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Desyl chloride

Benzamidine hydrochloride

Sodium ethoxide (or sodium metal and absolute ethanol)

Absolute ethanol

Glacial acetic acid

Ammonium hydroxide

Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

Magnetic stirrer and hotplate

Filtration apparatus

Reaction Scheme:

Desyl Chloride

2,4,5-Triphenyl-1H-imidazoleBenzamidine
Hydrochloride

NaOEt, EtOH
Reflux

Click to download full resolution via product page

Reaction of Desyl chloride and Benzamidine.
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Preparation of Sodium Ethoxide Solution: In a flame-dried round-bottom flask equipped with

a reflux condenser and a nitrogen inlet, dissolve sodium metal (1.1 equivalents) in absolute

ethanol under a nitrogen atmosphere to prepare a fresh solution of sodium ethoxide.

Alternatively, a commercially available solution can be used.

Reaction Setup: To the sodium ethoxide solution, add benzamidine hydrochloride (1.0

equivalent). Stir the mixture for 15-20 minutes at room temperature.

Addition of Desyl Chloride: Add Desyl chloride (1.0 equivalent) portion-wise to the reaction

mixture.

Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

ice-cold water.

Neutralization and Precipitation: Neutralize the mixture with glacial acetic acid. Then, make

the solution basic by adding ammonium hydroxide, which will precipitate the crude product.

Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold

water. The crude product can be purified by recrystallization from a suitable solvent such as

ethanol or an ethanol/water mixture.

Expected Yield: 70-80%

Experimental Workflow and Logical Relationships
The following diagram illustrates the general workflow for the synthesis and purification of a

heterocyclic compound using Desyl chloride.
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Reaction Preparation

Synthesis

Work-up & Isolation

Purification & Analysis

Weigh Reagents
(Desyl Chloride, Amidine, Base)

Mix Reagents & Solvent

Prepare Dry Glassware Add Anhydrous Solvent

Heat to Reflux
(2-4 hours)

Monitor by TLC

Quench with Ice Water

Reaction Complete

Neutralize & Precipitate

Filter Crude Product

Recrystallize from Ethanol

Dry Purified Product

Characterize Product
(NMR, IR, MP)
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General workflow for imidazole synthesis.
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Conclusion
Desyl chloride is a valuable reagent in organic synthesis, particularly for the construction of

heterocyclic frameworks relevant to drug discovery. Adherence to strict safety protocols is

paramount when handling this hazardous compound. The provided experimental protocol

offers a template for the synthesis of substituted imidazoles, which can be adapted for the

synthesis of other derivatives. Careful planning and execution of reactions involving Desyl
chloride will ensure safe and successful outcomes in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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